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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core attributes of urethane
grade Ethyl 3-ethoxypropionate (EEP). Urethane grade indicates a high level of purity,
particularly with low water content, making it suitable for use in moisture-sensitive polyurethane
systems. EEP is a slow-evaporating, ether-ester solvent with a unique combination of
properties that make it a valuable component in a variety of formulations, including coatings,
inks, and cleaners.[1][2][3] Its linear structure and central propionyl group contribute to its
desirable characteristics.[1][2][3][4]

Key Performance Attributes

Urethane grade Ethyl 3-ethoxypropionate is prized for a range of properties that enhance
formulation performance. It is a colorless, transparent liquid with a mild, ester-like odor.[3][5]
Key attributes include its slow evaporation rate, which is beneficial for preventing solvent
popping in baked applications and improving flow and leveling of coatings.[1][3][6] EEP also
possesses high electrical resistance, making it suitable for electrostatic spray applications.[1][7]
[8] Its low surface tension and low water solubility are also significant advantages in many
coating formulations.[1][3][9] Furthermore, it is recognized for its excellent solvent activity for a
wide array of polymers.[1][2][3]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b042834?utm_src=pdf-interest
https://www.benchchem.com/product/b042834?utm_src=pdf-body
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
https://www.unionpetrochemical.com/wp-content/uploads/2024/05/UPC-TDS-EEP-Solvent_EN.pdf
https://www.univarsolutions.com/ester-eep-3375000
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
https://www.unionpetrochemical.com/wp-content/uploads/2024/05/UPC-TDS-EEP-Solvent_EN.pdf
https://www.univarsolutions.com/ester-eep-3375000
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71066681
https://www.benchchem.com/product/b042834?utm_src=pdf-body
https://www.univarsolutions.com/ester-eep-3375000
http://www.smartchemi.com/en/nd.jsp?fromColId=2&id=17
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
https://www.univarsolutions.com/ester-eep-3375000
http://www.thegoodscentscompany.com/data/rw1244281.html
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
http://www.smartchemi.com/en/nd.jsp?id=27
https://www.penpet.com/products/synthetic-resins/ethyl-3-ethoxypropionate-eep
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
https://www.univarsolutions.com/ester-eep-3375000
http://www.kjchemicals.co.kr/sub-2/sub_3_3.html
https://www.eastman.com/en/products/product-detail/71066681/eep-solvent-ethyl-3-ethoxypropionate
https://www.unionpetrochemical.com/wp-content/uploads/2024/05/UPC-TDS-EEP-Solvent_EN.pdf
https://www.univarsolutions.com/ester-eep-3375000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The physical and chemical properties of urethane grade Ethyl 3-ethoxypropionate are

summarized in the tables below. These values represent typical data and may vary slightly

between suppliers.

Table 1: Physical Properties of Urethane Grade Ethyl 3-ethoxypropionate

Property

Value

Molecular Formula

C7H1403[7]

Molecular Weight 146.18 g/mol [7]

Appearance Colorless, transparent liquid[3][7]
Odor Mild, ester-like[3]

Boiling Point 165 - 172 °C[3][9]

Melting Point -50 °C to -75 °C[3]

Flash Point 58 - 59 °C[3]

Density 0.95 g/lcm3 at 25 °C

Refractive Index

1.405 - 1.408 at 25 °C[6][7]

Vapor Pressure

2.3 hPaat 20 °C

Dynamic Viscosity

1.2 - 1.3 mPa.s at 25 °C[3]

Solubility in Water

52-54.1¢g/Lat20"°C

Table 2: Chemical Specifications of Urethane Grade Ethyl 3-ethoxypropionate

Specification

Value

Purity

> 99.0 wt %[7][9]

Water Content

< 0.05 wt %[7]

Acidity (as acetic acid)

< 0.02 wt %[9]

Color (Pt-Co)

<5 - 15[7][9]
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Experimental Protocols

Detailed experimental protocols for the quality control of commercial urethane grade Ethyl 3-
ethoxypropionate are typically proprietary to the manufacturers. However, the general
synthesis process is described in the public domain, primarily through patents.

Synthesis of Ethyl 3-ethoxypropionate

The industrial synthesis of Ethyl 3-ethoxypropionate is commonly achieved through a Michael
addition reaction between ethanol and ethyl acrylate.[10][11] This process is catalyzed by a
base, such as an alkali metal alkoxide (e.g., sodium ethoxide).[11] The reaction is followed by
neutralization and purification steps, which typically involve distillation to achieve the high purity
required for the urethane grade.[10]

A general procedure involves:

o Reaction: Ethanol and ethyl acrylate are reacted in the presence of a catalyst. The molar
ratio of ethanol to ethyl acrylate is typically greater than 1 to drive the reaction to completion.
[10] The reaction is often carried out at elevated temperatures.[10]

o Neutralization: After the reaction, the basic catalyst is neutralized.

 Purification: The crude product is then purified. This is a critical step to remove unreacted
starting materials, byproducts, and the neutralized catalyst salts. Fractional distillation is
commonly employed to achieve the high purity of urethane grade EEP.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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